Cas no 1179359-63-7 (Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride)

• Product Name: Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride
• CAS No: 1179359-63-7
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• MDL: MFCD11101359
• CID: 836378
• PubChem ID: 45072220
• Update Time: 2025-05-25

Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride
• 1-Piperidinecarboxylic acid, 3-(methylamino)-, phenylmethyl ester, hydrochloride (1:1)
• 3-METHYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER-HCl
• benzyl 3-(methylamino)piperidine-1-carboxylate;hydrochloride
• 3-METHYLAMINO-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER hydrochloride
• I11908
• DTXSID60662466
• 1179359-63-7
• DB-061079
• Benzyl 3-(methylamino)piperidine-1-carboxylate--hydrogen chloride (1/1)
• AKOS015847376
• benzyl3-(methylamino)piperidine-1-carboxylatehydrochloride

• MDL： MFCD11101359
• Inchi： 1S/C14H20N2O2.ClH/c1-15-13-8-5-9-16(10-13)14(17)18-11-12-6-3-2-4-7-12;/h2-4,6-7,13,15H,5,8-11H2,1H3;1H
• InChI Key： JQJLRJSQTOUENJ-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1CCCC(C1)NC)=O

Computed Properties

• Exact Mass: 284.12900
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 3.13780

Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride

Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride: A Comprehensive Overview

Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride, also known by its CAS number 1179359-63-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring substituted with a methylamino group at the 3-position and a benzyl carboxylate group at the 1-position, with the hydrochloride salt form being the most commonly studied derivative.

Recent studies have highlighted the importance of Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride in various biological systems. Researchers have explored its role as a potential modulator of ion channels, particularly in the context of neurological disorders. The compound's ability to interact with voltage-gated sodium channels has been a focal point, with findings suggesting it may have therapeutic potential in conditions such as epilepsy and chronic pain.

The synthesis of Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride involves a multi-step process that includes the formation of the piperidine ring, followed by substitution reactions to introduce the methylamino and benzyl groups. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity. These advancements underscore the compound's importance in both academic research and industrial applications.

In terms of pharmacokinetics, studies have demonstrated that Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride exhibits favorable absorption profiles, making it a promising candidate for oral drug delivery. Its bioavailability has been shown to be enhanced through specific formulation strategies, which is crucial for its potential use in clinical settings.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound. Molecular docking studies have revealed key interactions between Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride and target proteins, providing insights into its mechanism of action. These findings are particularly relevant for drug design efforts aimed at improving selectivity and reducing off-target effects.

The safety profile of Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride has been extensively evaluated in preclinical models. Acute and chronic toxicity studies indicate that the compound has a relatively low toxicity profile, with no significant adverse effects observed at therapeutic doses. This makes it a safer option compared to some other compounds in its class.

In conclusion, Benzyl 3-(methylamino)piperidine-1-carboxylate hydrochloride (CAS No. 1179359-63-7) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure, coupled with promising biological activity, positions it as a key player in future drug development efforts.